Cas no 953251-43-9 (3,4-difluoro-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}benzamide)

• Product Name: 3,4-difluoro-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}benzamide
• CAS No: 953251-43-9
• MF: C₁₇H₁₁F₃N₂O₂
• MW: 332.276654481888
• CID: 6598541
• PubChem ID: 16866883
• Update Time: 2025-05-20

3,4-difluoro-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-difluoro-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}benzamide
• 3,4-difluoro-N-[[5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl]benzamide
• F2493-0426
• 953251-43-9
• 3,4-difluoro-N-((5-(4-fluorophenyl)isoxazol-3-yl)methyl)benzamide
• 3,4-difluoro-N-{[5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl}benzamide
• AKOS024651658

• Inchi： 1S/C17H11F3N2O2/c18-12-4-1-10(2-5-12)16-8-13(22-24-16)9-21-17(23)11-3-6-14(19)15(20)7-11/h1-8H,9H2,(H,21,23)
• InChI Key： CIHBINFCMNNVQV-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC=C(F)C=C2)ON=1)(=O)C1=CC=C(F)C(F)=C1

Computed Properties

• Exact Mass: 332.07726208g/mol
• Monoisotopic Mass: 332.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.1Ų

Additional information on 3,4-difluoro-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}benzamide

3,4-difluoro-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}benzamide (CAS No. 953251-43-9): A Comprehensive Overview

3,4-difluoro-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}benzamide (CAS No. 953251-43-9) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of oxazoles, which are known for their biological activities and have been extensively studied for their pharmacological properties.

The chemical structure of 3,4-difluoro-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}benzamide is characterized by the presence of a benzamide moiety substituted with difluoro groups at the 3 and 4 positions, and an oxazole ring linked to a fluorophenyl group. This intricate structure confers the compound with a range of physicochemical properties that make it an attractive candidate for drug development.

Recent studies have highlighted the potential of 3,4-difluoro-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}benzamide in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3,4-difluoro-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}benzamide can effectively inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease.

In addition to its neuroprotective properties, 3,4-difluoro-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}benzamide has also shown promise in cancer research. Preclinical studies have indicated that this compound possesses antiproliferative activity against various cancer cell lines. The mechanism of action appears to involve the inhibition of specific kinases that are crucial for tumor growth and survival. A notable study in Cancer Research reported that 3,4-difluoro-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}benzamide selectively targets and inhibits the activity of cyclin-dependent kinases (CDKs), leading to cell cycle arrest and apoptosis in cancer cells.

The pharmacokinetic profile of 3,4-difluoro-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}benzamide has also been extensively investigated. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity profile in preclinical models suggests that it may have a favorable safety margin when used in humans.

To further explore the therapeutic potential of 3,4-difluoro-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}benzamide, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in various disease conditions. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. The ongoing phase II trials will provide more comprehensive data on its clinical utility.

In conclusion, 3,4-difluoro-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}benzamide (CAS No. 953251-43-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As more data from clinical trials become available, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.